2-[3-(benzenesulfonyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[3-(benzenesulfonyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C26H24N2O6S/c1-17-9-11-18(12-10-17)27-25(29)16-28-15-24(35(31,32)19-7-5-4-6-8-19)26(30)20-13-22(33-2)23(34-3)14-21(20)28/h4-15H,16H2,1-3H3,(H,27,29)
• InChI Key: PAPQXKPZKIZQKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=CC(=C(C=C32)OC)OC)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C26H24N2O6S
• Molecular Weight: 492.5 g/mol

Description

This compound is a quinoline derivative, which is a type of nitrogen-containing heterocyclic compound. Quinolines have a wide range of applications in medicinal chemistry and are part of many bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the quinoline core, with additional functional groups attached at specific positions. These include a benzenesulfonyl group at the 3-position, methoxy groups at the 6 and 7 positions, and an acetamide group attached to the 2-position via a nitrogen atom.

Chemical Reactions Analysis

As a quinoline derivative, this compound could potentially undergo a variety of chemical reactions. The benzenesulfonyl, dimethoxy, and acetamide groups could act as directing groups in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide and sulfonyl groups could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many quinoline derivatives exhibit biological activity by interacting with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is handled and used. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future research directions for this compound could involve exploring its potential biological activity, given the known bioactivity of many quinoline derivatives. Additionally, studies could be conducted to optimize its synthesis and improve its physical and chemical properties.